Cas no 10277-80-2 (1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)-)
10277-80-2 structure
Product Name:1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)-
CAS No:10277-80-2
MF:C11H15N
MW:161.243502855301
CID:1136499
PubChem ID:12644083
Update Time:2025-04-20
1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)-
- (1S)-N,N-dimethyl-2,3-dihydro-1H-inden-1-amine
- 10277-80-2
- SCHEMBL16356395
- DTXSID40505488
- 1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)- (9CI)
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- Inchi: 1S/C11H15N/c1-12(2)11-8-7-9-5-3-4-6-10(9)11/h3-6,11H,7-8H2,1-2H3/t11-/m0/s1
- InChI Key: AYHQTEFLQACZEI-NSHDSACASA-N
- SMILES: N(C)(C)[C@@H]1C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 161.12055
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
- LogP: 2.23550
1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
10277-80-2 (1H-Inden-1-amine, 2,3-dihydro-N,N-dimethyl-, (S)-) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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